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Cat. No.: B10831364 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
NRX-2663 is a small molecule enhancer of the protein-protein interaction between β-catenin

and its cognate E3 ubiquitin ligase, SCFβ-TrCP.[1][2][3] By acting as a "molecular glue," NRX-
2663 facilitates the ubiquitination and subsequent proteasomal degradation of mutant β-

catenin, a key driver in various cancers.[4][5] This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, mechanism of action, and

relevant experimental data for NRX-2663.

Chemical Structure and Physicochemical Properties
NRX-2663 is a synthetic organic molecule with the chemical formula C20H13F3N2O5.[4] Its

structure features a trifluoromethyl pyridone core with a phenoxy substitution.[6] The detailed

chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Descriptors
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Property Value

IUPAC Name
3-[[2-oxo-4-phenoxy-6-(trifluoromethyl)-1H-

pyridine-3-carbonyl]amino]benzoic acid[1]

CAS Number 2763260-34-8[4]

Molecular Formula C20H13F3N2O5[4]

Molecular Weight 418.33 g/mol [1]

Canonical SMILES
OC(=O)C1=CC=CC(NC(=O)C2=C(OC3=CC=C

C=C3)C=C(NC2=O)C(F)(F)F)=C1[1]

InChI

InChI=1S/C20H13F3N2O5/c21-20(22,23)15-10-

14(30-13-7-2-1-3-8-13)16(18(27)25-

15)17(26)24-12-6-4-5-11(9-12)19(28)29/h1-

10H,(H,24,26)(H,25,27)(H,28,29)[1]

InChI Key QMARDTCIJVODCK-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties

Property Value

Physical Appearance White solid[1][4]

Solubility Soluble in DMSO and DMF[1][4]

Purity (HPLC) ≥95%[4]

Storage Conditions Refrigerated[1][4]

Mechanism of Action: A Molecular Glue Approach
NRX-2663 functions as a molecular glue, a small molecule that induces or stabilizes the

interaction between two proteins that would otherwise not interact or interact weakly.[5] In the

case of NRX-2663, it enhances the binding of β-catenin to the substrate recognition subunit, β-

TrCP, of the SCF E3 ubiquitin ligase complex.[2][3]
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Mutations in β-catenin, particularly at serine residues (S33 and S37) that are normally

phosphorylated, prevent its recognition by β-TrCP, leading to its accumulation and the

subsequent activation of oncogenic signaling pathways.[5] NRX-2663 overcomes this by

binding to the β-catenin:β-TrCP interface, creating a larger, more favorable binding pocket.[6]

This enhanced interaction restores the ubiquitination of mutant β-catenin, marking it for

degradation by the 26S proteasome.[4]

Signaling Pathway
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Mechanism of Action of NRX-2663
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In Vitro Ubiquitination Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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